Cas no 141303-25-5 (2-chloro-1-(2,3,4-trimethoxyphenyl)ethan-1-one)

• Product Name: 2-chloro-1-(2,3,4-trimethoxyphenyl)ethan-1-one
• CAS No: 141303-25-5
• MF: C₁₁H₁₃ClO₄
• MW: 244.671522855759
• MDL: MFCD12143747
• CID: 3728518
• PubChem ID: 23197733
• Update Time: 2025-05-26

2-chloro-1-(2,3,4-trimethoxyphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2-chloro-1-(2,3,4-trimethoxyphenyl)-
• 2-chloro-1-(2,3,4-trimethoxyphenyl)ethan-1-one
• SCHEMBL8544960
• ACQXPGQZXKAMBY-UHFFFAOYSA-N
• 2-chloro-1-(2',3',4'-trimethoxyphenyl) ethanone
• 141303-25-5
• EN300-1965326

• MDL： MFCD12143747
• Inchi： 1S/C11H13ClO4/c1-14-9-5-4-7(8(13)6-12)10(15-2)11(9)16-3/h4-5H,6H2,1-3H3
• InChI Key： ACQXPGQZXKAMBY-UHFFFAOYSA-N
• SMILES： ClCC(C1C=CC(=C(C=1OC)OC)OC)=O

Computed Properties

• Exact Mass: 244.0502366g/mol
• Monoisotopic Mass: 244.0502366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 44.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-chloro-1-(2,3,4-trimethoxyphenyl)ethan-1-one

Introduction to 2-chloro-1-(2,3,4-trimethoxyphenyl)ethan-1-one (CAS No. 141303-25-5)

2-chloro-1-(2,3,4-trimethoxyphenyl)ethan-1-one, identified by its Chemical Abstracts Service number (CAS No. 141303-25-5), is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, featuring a chlorinated ketone group attached to a phenyl ring substituted with methoxy groups at the 2, 3, and 4 positions, exhibits unique structural and chemical properties that make it valuable in synthetic applications and as a building block for more complex molecules.

The structure of 2-chloro-1-(2,3,4-trimethoxyphenyl)ethan-1-one consists of a central carbonyl (C=O) bonded to a chlorine atom and an ethyl chain, with the phenyl ring bearing three methoxy (-OCH₃) substituents. This arrangement imparts both electron-donating and electron-withdrawing effects, influencing its reactivity and potential biological activity. The presence of the chloro group enhances electrophilicity at the carbonyl carbon, making it susceptible to nucleophilic attack, while the methoxy groups can participate in hydrogen bonding and influence electronic distribution across the molecule.

In recent years, this compound has garnered attention in the pharmaceutical industry due to its potential as an intermediate in the synthesis of biologically active agents. The synthetic utility of 2-chloro-1-(2,3,4-trimethoxyphenyl)ethan-1-one lies in its ability to undergo various transformations, including nucleophilic addition reactions, condensation reactions, and functional group interconversions. These reactions are pivotal in constructing more intricate molecular frameworks necessary for drug discovery.

One of the most compelling aspects of 2-chloro-1-(2,3,4-trimethoxyphenyl)ethan-1-one is its role in developing novel therapeutic agents. Researchers have explored its derivatives as potential candidates for treating neurological disorders, inflammatory conditions, and even certain types of cancer. The biological activity of this compound and its analogs has been investigated through both computational modeling and experimental assays. Studies suggest that modifications to the phenyl ring or the chloro-substituent can significantly alter binding affinity to biological targets.

Recent advancements in medicinal chemistry have leveraged this compound as a scaffold for designing molecules with enhanced pharmacokinetic properties. For instance, derivatives of 2-chloro-1-(2,3,4-trimethoxyphenyl)ethan-1-one have been optimized to improve solubility, reduce metabolic clearance rates, and enhance target specificity. These efforts align with the broader goal of developing drugs that are not only effective but also well-tolerated by patients.

The pharmaceutical applications of this compound extend beyond small-molecule drug development. It has also been explored as a precursor in the synthesis of peptide mimetics and other large-molecule therapeutics. The versatility of 2-chloro-1-(2,3,4-trimethoxyphenyl)ethan-1-one underscores its importance as a versatile building block in synthetic organic chemistry.

In addition to its pharmaceutical relevance, this compound has found utility in materials science. Researchers have investigated its potential as a monomer or intermediate in polymer synthesis due to its ability to form stable carbon-carbon bonds under controlled conditions. Such polymers could exhibit unique properties suitable for applications in coatings or specialty materials.

The chemical reactivity of 2-chloro-1-(2,3,4-trimethoxyphenyl)ethan-1-one has been further studied through mechanistic investigations. Researchers have elucidated pathways involving transition metal catalysis and organometallic intermediates that facilitate functionalization at specific sites within the molecule. These insights are crucial for designing efficient synthetic routes that minimize side reactions and maximize yield.

From an industrial perspective, 2-chloro-1-(2,3,4-trimethoxyphenyl)ethan-1-one is produced through multi-step synthetic processes that often involve palladium-catalyzed cross-coupling reactions or nucleophilic substitutions on pre-functionalized precursors. Advances in catalytic systems have enabled more sustainable production methods by reducing waste generation and energy consumption.

The regulatory landscape governing the use of this compound is shaped by guidelines from agencies such as the U.S. Food and Drug Administration (FDA), European Medicines Agency (EMA), and other global health organizations. Compliance with these regulations ensures that researchers can safely conduct experiments without compromising ethical or safety standards.

In conclusion, 2-chloro-1-(2,3,4-trimethoxyphenyl)ethan-1-one (CAS No. 141303-25-5) represents a fascinating intersection of organic chemistry and pharmaceutical innovation. Its unique structural features enable diverse synthetic applications while holding promise for future drug development efforts across multiple therapeutic areas.